Desosaminylazithromycin
CAS No.: 117693-41-1
Cat. No.: VC21342919
Molecular Formula: C30H58N2O9
Molecular Weight: 590.8 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

CAS No. | 117693-41-1 |
---|---|
Molecular Formula | C30H58N2O9 |
Molecular Weight | 590.8 g/mol |
IUPAC Name | (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10,13-tetrahydroxy-3,5,6,8,10,12,14-heptamethyl-1-oxa-6-azacyclopentadecan-15-one |
Standard InChI | InChI=1S/C30H58N2O9/c1-12-22-30(8,38)25(35)20(6)32(11)15-16(2)14-29(7,37)26(18(4)23(33)19(5)27(36)40-22)41-28-24(34)21(31(9)10)13-17(3)39-28/h16-26,28,33-35,37-38H,12-15H2,1-11H3/t16-,17-,18+,19-,20-,21+,22-,23+,24-,25-,26-,28+,29-,30-/m1/s1 |
Standard InChI Key | PXDYILJJHOVNLO-NZMWSZMZSA-N |
Isomeric SMILES | CC[C@@H]1[C@@]([C@@H]([C@H](N(C[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O)C)O[C@H]2[C@@H]([C@H](C[C@H](O2)C)N(C)C)O)(C)O)C)C)C)O)(C)O |
SMILES | CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)O)C)OC2C(C(CC(O2)C)N(C)C)O)(C)O)C)C)C)O)(C)O |
Canonical SMILES | CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)O)C)OC2C(C(CC(O2)C)N(C)C)O)(C)O)C)C)C)O)(C)O |
Appearance | Off-White to Pale Green Solid |
Melting Point | 113-118°C |
Physical and Chemical Properties
Physical Properties
Desosaminylazithromycin exhibits distinct physical properties that influence its behavior in various environments and applications. These properties are summarized in Table 1.
Table 1: Physical Properties of Desosaminylazithromycin
Property | Value | Reference |
---|---|---|
Melting Point | 137-140 °C | |
Boiling Point | 727.3±60.0 °C (Predicted) | |
Density | 1.17±0.1 g/cm³ (Predicted) | |
Appearance | White to off-white crystalline powder | |
Molecular Weight | 590.79 g/mol |
Chemical Characteristics
The chemical behavior of desosaminylazithromycin is influenced by its functional groups and molecular structure. The compound exhibits limited solubility in common organic solvents, being slightly soluble in chloroform and methanol . This solubility profile affects its extraction and purification methods in analytical and preparative contexts.
The predicted pKa value of 13.29±0.70 indicates that desosaminylazithromycin behaves as a weak base, primarily due to the dimethylamino group present in its structure . This property influences its ionization state in various pH environments, affecting both its pharmacological behavior and analytical detection methods.
Stability Considerations
Desosaminylazithromycin demonstrates relative stability under normal storage conditions but exhibits sensitivity to light and moisture, necessitating appropriate storage measures to maintain its integrity in research and pharmaceutical applications. These stability characteristics must be considered when designing formulations or analytical procedures involving this compound.
Mechanism of Action
Antimicrobial Activity Spectrum
Desosaminylazithromycin exhibits significant antibacterial activity against a range of microorganisms, with particular efficacy against gram-positive bacteria and some gram-negative species. This activity profile resembles that of azithromycin but may present subtle differences due to structural modifications.
Molecular Mechanism
The primary mechanism of action of desosaminylazithromycin involves inhibition of bacterial protein synthesis. The compound binds specifically to the 50S ribosomal subunit of bacterial ribosomes, interfering with the translocation process critical for protein synthesis. This interference disrupts the peptidyl transferase reaction, ultimately resulting in growth inhibition or bacterial cell death.
The antimicrobial efficacy of desosaminylazithromycin may be enhanced compared to related compounds due to its structural modifications, which potentially improve binding affinity to ribosomal sites. This mechanism makes it effective against various bacterial pathogens while maintaining selectivity for prokaryotic over eukaryotic cells.
Applications in Research and Development
Pharmaceutical Quality Control
Analytical Techniques and Characterization
Chromatographic Analysis
High-performance liquid chromatography represents the predominant analytical technique for the detection and quantification of desosaminylazithromycin. The Alliance iS HPLC System has demonstrated effective resolution and identification of desosaminylazithromycin peaks in azithromycin samples, providing reliable analytical outcomes for quality control applications.
Typical HPLC methods for desosaminylazithromycin analysis employ reversed-phase columns with appropriate mobile phases to achieve optimal separation from related compounds. Detection methods commonly include UV spectrophotometry, with detection wavelengths selected based on the compound's absorption characteristics.
Spectroscopic Characterization
Spectroscopic techniques play an essential role in the structural characterization and identification of desosaminylazithromycin. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the compound's molecular structure, while mass spectrometry facilitates accurate molecular weight determination and fragmentation pattern analysis for confirmation of identity .
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume